N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-3,3-diphenylpropanamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C24H25N5O2/c1-24(2,3)29-22-20(15-26-29)23(31)28(16-25-22)27-21(30)14-19(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,15-16,19H,14H2,1-3H3,(H,27,30)
• InChI Key: TZYFBQCPPFIBHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

This compound is a potent, reversible, ATP-competitive, and cell-permeable inhibitor of Src-family tyrosine kinases. It is more than 800 times more selective for the I338G mutant v-Src (IC 50 = 1.5 nM) compared to wild-type v-Src (IC 50 = 1.0 µM). It also inhibits wild-type Fyn (IC 50 = 600 nM).

Molecular Structure Analysis

The compound belongs to the class of organic compounds known as pyrazolo [3,4-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo [3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to but not sharing a nitrogen atom with a pyrimidine ring.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not available in the retrieved data.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 331.414. It is a non-polymer and its isomeric SMILES is CC©©n1c2c(c(n1)Cc3cccc4c3cccc4)c(ncn2)N.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed novel pyrazolopyrimidines derivatives with significant anticancer and anti-5-lipoxygenase activities. These compounds were synthesized via various chemical reactions and evaluated for their cytotoxicity against cancer cell lines such as HCT-116 and MCF-7, demonstrating the potential of pyrazolopyrimidine derivatives in cancer therapy and inflammation control Rahmouni et al., 2016.

Antiproliferative and Proapoptotic Agents

Pyrazolo[3,4-d]pyrimidine derivatives have been identified as potent antiproliferative and proapoptotic agents, particularly effective against A431 and 8701-BC cells. These compounds inhibit cell growth by interfering with the phosphorylation of Src, a protein involved in cancer cell proliferation, and induce apoptosis by inhibiting the anti-apoptotic gene BCL2, presenting a promising approach for cancer treatment Carraro et al., 2006.

Insecticidal and Antibacterial Potential

The synthesis of pyrimidine-linked pyrazole heterocyclics has shown not only a streamlined approach to creating these compounds but also their potential in insecticidal and antibacterial applications. Evaluated against Pseudococcidae insects and various microorganisms, these compounds demonstrate the chemical versatility and biological efficacy of pyrazolo[3,4-d]pyrimidine derivatives in addressing agricultural pests and bacterial infections Deohate & Palaspagar, 2020.

Antitumor Evaluation

A series of pyrazolopyrimidines and pyrazoloquinazolines were designed, synthesized, and evaluated for their antitumor activity. These compounds exhibited dose-dependent cytotoxic activities against liver (HepG-2) and breast (MCF-7) cancer cells, highlighting their potential as therapeutic agents in cancer treatment. Some compounds specifically showed cell cycle arrest and pro-apoptotic activity, indicating their mechanism of action at the cellular level El-Naggar et al., 2018.

Mechanism of Action

The compound is a potent inhibitor of Src-family tyrosine kinases. It is more selective for the I338G mutant v-Src, suggesting that it may interact with the kinase domain of these proteins.

Safety and Hazards

The specific safety and hazard information for this compound is not available in the retrieved data.